Cas no 2171447-79-1 (3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid)
3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
- 2171447-79-1
- EN300-1549812
- 3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid
-
- Inchi: 1S/C26H30N2O6/c1-2-7-22(24(29)27-14-16-12-13-33-23(16)25(30)31)28-26(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16?,22-,23?/m1/s1
- InChI Key: DXAXZDLLYGHCIP-AVBDTAHFSA-N
- SMILES: O1CCC(CNC([C@@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1549812-0.05g |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1549812-0.1g |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1549812-0.25g |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1549812-0.5g |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1549812-1.0g |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1549812-2.5g |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1549812-5.0g |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1549812-10.0g |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1549812-50mg |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1549812-100mg |
3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171447-79-1 | 100mg |
$2963.0 | 2023-09-25 |
3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 2171447-79-1, known as 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a cyclic carbonate framework. The molecule's stereochemistry, particularly the (2R) configuration at the pentanamide segment, plays a crucial role in its functionality and reactivity.
Recent advancements in organic synthesis have enabled the precise construction of such intricate molecules, leveraging cutting-edge methodologies such as stereo-selective synthesis and click chemistry. These techniques have not only improved the yield and purity of the compound but also expanded its applicability across diverse fields. For instance, the Fmoc group, a well-known protecting group in peptide synthesis, has been extensively studied for its role in controlling reactivity during chemical transformations. Researchers have demonstrated that the Fmoc group can be selectively removed under mild conditions, making it ideal for applications in drug delivery systems and bioconjugation.
The oxolane (tetrahydrofuran) ring in the molecule contributes to its stability and solubility properties, which are critical for its performance in biological systems. Recent studies have highlighted the potential of this compound as a biocompatible polymer building block, particularly in the development of advanced biomaterials for tissue engineering and drug delivery. Its ability to undergo controlled degradation under physiological conditions has been a focal point of research, with findings suggesting that it could serve as a sustainable alternative to traditional materials.
In terms of synthesis, the compound is typically prepared through a multi-step process involving Fmoc protection, peptide coupling, and cyclic carbonate formation. The stereochemistry at the pentanamide position is established early in the synthesis using chiral resolution techniques or asymmetric catalysis. This ensures that the final product retains the desired (2R) configuration, which is essential for its intended applications.
From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture, enabling researchers to optimize synthetic protocols and validate product integrity.
Looking ahead, ongoing research is exploring the integration of this compound into advanced materials science applications. For example, its use as a precursor for biodegradable polymers has shown promise in reducing environmental impact compared to conventional plastics. Additionally, its role in peptide-based drug delivery systems continues to be a vibrant area of investigation, with studies focusing on enhancing drug loading capacity and controlled release profiles.
In conclusion, 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a versatile tool across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in materials science, biotechnology, and pharmaceutical development.
2171447-79-1 (3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)